Cas no 123787-75-7 (Phenol,4-[2-(13,14-dihydro-13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-14-yl)-2-nitroethyl]-(9CI))

• Product Name: Phenol,4-[2-(13,14-dihydro-13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-14-yl)-2-nitroethyl]-(9CI)
• CAS No: 123787-75-7
• MF: C₂₈H₂₂N₂O₇
• MW: 498.483487606049
• CID: 200523
• PubChem ID: 180206
• Update Time: 2025-04-19

Phenol,4-[2-(13,14-dihydro-13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-14-yl)-2-nitroethyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-(13,14-dihydro-13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-14-yl)-2-nitroethyl]-(9CI)
• Nitrotyrasanguinarine
• 4-[2-(13-Methyl-13,14-dihydro-2H,10H-[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14-yl)-2-nitroethyl]phenol
• DTXSID90924600
• 123787-75-7

• Inchi： 1S/C28H22N2O7/c1-29-26-19(7-4-16-11-23-24(12-20(16)26)36-13-35-23)18-8-9-22-28(37-14-34-22)25(18)27(29)21(30(32)33)10-15-2-5-17(31)6-3-15/h2-9,11-12,21,27,31H,10,13-14H2,1H3
• InChI Key： RKBDQFXCPXWLKG-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C3C4C=CC5C=C6C(=CC=5C=4N(C)C(C3=C12)C(CC1C=CC(=CC=1)O)[N+](=O)[O-])OCO6

Computed Properties

• Exact Mass: 498.14276
• Monoisotopic Mass: 498.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.461
• Boiling Point: 750.2°Cat760mmHg
• Flash Point: 407.5°C
• Refractive Index: 1.713
• PSA: 103.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Dihydrobenzophenanthridine alkaloids